Cas no 1803967-56-7 (Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1803967-56-7
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4839548
• Update Time: 2025-06-08

Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H5F5INO3/c1-18-8(17)5-4(7(10)11)6(3(15)2-16-5)19-9(12,13)14/h2,7H,1H3
• InChI Key： KNMFKXFYGGXNIA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)OC)C(C(F)F)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803967-56-7): An Overview of Its Synthesis, Properties, and Applications

Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803967-56-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl, iodo, and trifluoromethoxy substituents, exhibits a range of properties that make it a valuable intermediate in the synthesis of various bioactive molecules. This article provides a comprehensive overview of the synthesis, properties, and potential applications of this compound.

Synthesis: The synthesis of methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. One common approach involves the sequential introduction of the difluoromethyl, iodo, and trifluoromethoxy groups onto a pyridine scaffold. The initial step often involves the formation of a pyridine derivative with a suitable leaving group at the 2-position, which can then be converted to the carboxylic acid or ester form. Subsequent reactions introduce the fluorinated substituents through various fluorination techniques, such as electrophilic fluorination or nucleophilic substitution reactions.

Properties: The physical and chemical properties of methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate are influenced by its unique substituents. The presence of the difluoromethyl group imparts significant electronic effects, enhancing the compound's reactivity and stability. The iodo substituent provides a versatile handle for further functionalization, making it an excellent intermediate for synthetic transformations. Additionally, the trifluoromethoxy group contributes to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Spectroscopic Analysis: Detailed spectroscopic analysis has been conducted to characterize methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating the structure and confirming the presence of the fluorinated substituents. Mass spectrometry (MS) has also been employed to determine the molecular weight and confirm the identity of the compound. These analytical techniques provide valuable insights into the purity and structural integrity of the synthesized product.

Biological Activity: Recent studies have explored the biological activity of methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate. Preliminary results suggest that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has shown potential as an inhibitor of specific kinases, which are key targets in cancer therapy. Additionally, its ability to modulate ion channels and transporters makes it a candidate for treating neurological disorders.

Clinical Potential: The clinical potential of compounds derived from methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate is an area of active research. Several derivatives have entered preclinical and early clinical trials, demonstrating favorable pharmacokinetic profiles and low toxicity. These findings underscore the importance of this compound as a lead structure for drug development in various therapeutic areas.

Safety Considerations: strong>Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate should be handled with care in laboratory settings due to its reactivity and potential for forming hazardous intermediates during synthesis. Appropriate personal protective equipment (PPE) should be used, and all reactions should be conducted under well-controlled conditions to minimize risks.

FUTURE DIRECTIONS: strong>The ongoing research on < strong>methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate is expected to yield new insights into its biological mechanisms and therapeutic applications. Advances in synthetic methods and analytical techniques will further enhance our understanding of this compound's properties and potential uses in medicine.